Cas no 2680871-43-4 (tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate)

• Product Name: tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate
• CAS No: 2680871-43-4
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 5636157
• PubChem ID: 165934391
• Update Time: 2025-07-23

tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680871-43-4
• tert-butyl 9-oxo-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate
• EN300-28291984
• tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate

• Inchi： 1S/C19H19NO3/c1-19(2,3)23-18(22)20-15-10-6-4-8-13(15)12-17(21)14-9-5-7-11-16(14)20/h4-11H,12H2,1-3H3
• InChI Key： JZGCRPFRIHIXEK-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C(CC2C=CC=CC1=2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate

Introduction to tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate (CAS No. 2680871-43-4)

The compound tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate, identified by its CAS number 2680871-43-4, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This tricyclic structure features a complex arrangement of rings and functional groups, making it a subject of significant interest for synthetic chemists and biologists alike.

At the core of this compound's structure is a tricyclo framework, which is a hallmark of molecules with unique stereochemical properties. The presence of multiple rings in close proximity often results in steric constraints that can influence the compound's reactivity and biological activity. In the case of tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate, the tricyclo system is further complicated by the inclusion of an azatricyclic ring, which introduces nitrogen atoms into the molecular framework.

The 9-oxo and 2-carboxylate functional groups are particularly noteworthy as they contribute to the compound's potential biological interactions. The oxo group can act as a hydrogen bond acceptor, while the carboxylate group can engage in ionic interactions with biological targets such as proteins and enzymes. These features make the compound a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate with greater accuracy than ever before. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential interactions between this compound and various biological targets. These studies have revealed that the molecule exhibits promising binding affinities for certain enzyme families involved in metabolic pathways and signal transduction.

The synthesis of such intricate molecules is no small feat and requires meticulous planning and execution. The tricyclo core must be constructed with precise stereochemistry to ensure that subsequent functionalization steps proceed as intended. Researchers have employed a variety of synthetic strategies to achieve this goal, including cycloaddition reactions and ring-closing metathesis protocols.

One particularly innovative approach involves the use of transition metal catalysts to facilitate key bond-forming steps in the synthesis of tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate. These catalysts can enhance reaction efficiency and selectivity, allowing for the construction of complex molecular architectures under mild conditions. Such advancements have significantly accelerated the pace of drug discovery by enabling rapid access to novel chemical entities.

The biological evaluation of tert-butyl 9-oxo-2-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate has yielded intriguing results that warrant further exploration. Initial studies suggest that the compound modulates the activity of enzymes involved in inflammation and immune response pathways. These findings align with emerging trends in medicinal chemistry where tricyclic scaffolds are being explored for their potential therapeutic applications.

The role of computational modeling in understanding the behavior of complex molecules cannot be overstated. By integrating experimental data with computational predictions， researchers can gain deeper insights into how tert-butyl 9-oxyo_2_azatricyelo_9_4_0_0_3_8_penta_deca_1(15)_3_5_7_11_13_hexaene_2_carboxyla_te interacts with biological targets at both structural and dynamic levels。 This holistic approach has led to more rational drug design strategies， where compounds are tailored to optimize binding affinity， solubility， and metabolic stability。

The future prospects for this compound are bright， with ongoing research aimed at expanding its therapeutic potential。 By refining synthetic methodologies and exploring novel biological targets， scientists hope to unlock new therapeutic applications for tert-butyl 9-oxyo_2_azatricyelo_9_4_0_0_3_8_penta_deca_1(15)_3_5_7_11_13_hexaene_2_carboxyla_te。 As our understanding of complex molecular systems continues to grow， compounds like this will undoubtedly play a pivotal role in shaping the future of medicine。